Cas no 289712-57-8 (2-(azidomethyl)benzoic acid)

• Product Name: 2-(azidomethyl)benzoic acid
• CAS No: 289712-57-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD24452413
• CID: 1437038
• PubChem ID: 11378820
• Update Time: 2025-04-20

2-(azidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(azidomethyl)-
• AKOS028114117
• ORCSGHDQLXIMQT-UHFFFAOYSA-N
• 2-(azidomethyl)benzoic Acid
• EN300-321295
• 289712-57-8
• SCHEMBL14699641
• 2-(azidomethyl)benzoic acid

• MDL： MFCD24452413
• Inchi： 1S/C8H7N3O2/c9-11-10-5-6-3-1-2-4-7(6)8(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： ORCSGHDQLXIMQT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 86.06
• Vapor Pressure: Not available

2-(azidomethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids